Cas no 88942-05-6 (Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]-)
88942-05-6 structure
Product Name:Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]-
CAS No:88942-05-6
MF:C16H13N3O3
MW:295.292723417282
CID:619005
PubChem ID:13247665
Update Time:2025-04-19
Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]-
- 4-[hydroxy-(6-imidazol-1-ylpyridin-3-yl)methyl]benzoic acid
- 4-{Hydroxy[6-(1H-imidazol-1-yl)pyridin-3-yl]methyl}benzoic acid
- SCHEMBL10759436
- 88942-05-6
- DTXSID90531818
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- Inchi: 1S/C16H13N3O3/c20-15(11-1-3-12(4-2-11)16(21)22)13-5-6-14(18-9-13)19-8-7-17-10-19/h1-10,15,20H,(H,21,22)
- InChI Key: JTMZQLBEUYMMDA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C(=O)O)=CC=1)C1=CN=C(C=C1)N1C=NC=C1
Computed Properties
- Exact Mass: 295.09569129g/mol
- Monoisotopic Mass: 295.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.2Ų
Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
88942-05-6 (Benzoic acid, 4-[hydroxy[6-(1H-imidazol-1-yl)-3-pyridinyl]methyl]-) Related Products
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